![molecular formula C17H25ClN2OS B6269779 N-[1-(aminomethyl)cyclohexyl]-5-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide hydrochloride CAS No. 2418712-67-9](/img/no-structure.png)
N-[1-(aminomethyl)cyclohexyl]-5-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide hydrochloride
Overview
Description
N-[1-(aminomethyl)cyclohexyl]-5-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H25ClN2OS and its molecular weight is 340.9. The purity is usually 86.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(aminomethyl)cyclohexyl]-5-methyl-2,3-dihydro-1-benzothiophene-2-carboxamide hydrochloride involves the reaction of 1-(aminomethyl)cyclohexane with 5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid chloride in the presence of a base to form the desired compound. The hydrochloride salt is then formed by reacting the free base with hydrochloric acid.", "Starting Materials": [ "1-(aminomethyl)cyclohexane", "5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-(aminomethyl)cyclohexane in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution.", "2. Slowly add 5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid chloride to the reaction mixture while stirring at room temperature.", "3. Allow the reaction to proceed for several hours at room temperature or at a slightly elevated temperature.", "4. Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "5. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "6. Dissolve the crude product in a suitable solvent (e.g. ethanol) and add hydrochloric acid to the solution to form the hydrochloride salt.", "7. Isolate the product by filtration or precipitation and dry under vacuum." ] } | |
CAS RN |
2418712-67-9 |
Molecular Formula |
C17H25ClN2OS |
Molecular Weight |
340.9 |
Purity |
86 |
Origin of Product |
United States |
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